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Compound of Interest

Compound Name: Methyl benzilate

Cat. No.: B031804

An In-depth Technical Guide to Methyl Benzilate

Introduction

Methyl benzilate (CAS No: 76-89-1), also known as Methyl 2-hydroxy-2,2-diphenylacetate, is
a significant chemical intermediate in the fields of pharmaceutical and fine chemical synthesis.
[1][2][3] Its molecular structure, featuring a methyl ester and a hydroxyl group attached to a
carbon atom bearing two phenyl rings, makes it a versatile building block for more complex
molecules.[2] This document provides a comprehensive overview of the physical and chemical
properties of methyl benzilate, detailed experimental protocols for its synthesis and analysis,
and relevant safety information for researchers, scientists, and drug development
professionals.

General and Physicochemical Properties

Methyl benzilate is a white to light yellow crystalline solid at room temperature.[4] The
guantitative properties are summarized in the tables below for ease of reference.

Table 1: General Information and Identifiers
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Property Value Reference
methyl 2-hydroxy-2,2-
IUPAC Name _ YLV [5]
diphenylacetate
Benzilic acid methyl ester,
Synonyms ) [5]1[6]
Methyl diphenylglycolate
CAS Number 76-89-1 [6]
Molecular Formula C15H1403 516171
Molecular Weight 242.27 g/mol [5][6]
White to light yellow, powder to
Appearance [2]
crystal
Table 2: Physical Properties
Property Value Reference
Melting Point 73-77°C [7]
Boiling Point 187 °C @ 13 mmHg [718119]
Density 1.15 - 1.19 g/cm? (estimate) [7119]
Water Solubility Insoluble [71[8]
Solvent Solubility Soluble in methanol [718]

Vapor Pressure

0.000134 mmHg @ 25 °C

[7]

pKa

11.38 + 0.29 (Predicted)

[7]

LogP

2.09550

[9]

Chemical Properties and Reactivity

Methyl benzilate is an ester that exhibits reactivity typical of this functional group.

e Hydrolysis: It can be hydrolyzed under basic conditions to yield benzilic acid and methanol.

The related compound, methyl benzoate, undergoes hydrolysis with agueous NaOH to give

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-benzilate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-benzilate
https://webbook.nist.gov/cgi/inchi?ID=C76891&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C76891&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-benzilate
https://webbook.nist.gov/cgi/inchi?ID=C76891&Units=SI
https://www.chembk.com/en/chem/Methyl%20benzilate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-benzilate
https://webbook.nist.gov/cgi/inchi?ID=C76891&Units=SI
https://www.nbinno.com/article/pharmaceutical-intermediates/role-methyl-benzilate-cas-76-89-1-modern-chemical-synthesis-aq
https://www.chembk.com/en/chem/Methyl%20benzilate
https://www.chembk.com/en/chem/Methyl%20benzilate
https://www.chemwhat.com/methyl-benzilate-cas-76-89-1/
https://www.guidechem.com/dictionary/en/76-89-1.html
https://www.chembk.com/en/chem/Methyl%20benzilate
https://www.guidechem.com/dictionary/en/76-89-1.html
https://www.chembk.com/en/chem/Methyl%20benzilate
https://www.chemwhat.com/methyl-benzilate-cas-76-89-1/
https://www.chembk.com/en/chem/Methyl%20benzilate
https://www.chemwhat.com/methyl-benzilate-cas-76-89-1/
https://www.chembk.com/en/chem/Methyl%20benzilate
https://www.chembk.com/en/chem/Methyl%20benzilate
https://www.guidechem.com/dictionary/en/76-89-1.html
https://www.benchchem.com/product/b031804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

methanol and sodium benzoate.[10]

o Reactivity with Oxidizers: It reacts with strong oxidizing agents.

 Stability: The compound is stable in air. For storage, it should be kept in a cool, dry place in a
tightly sealed container.[4][11]

Spectral Information

Comprehensive spectral data are available for the characterization of methyl benzilate.

Table 3: SpectroscopicData

Technique Description Reference
Spectrum available (400 MHz

H NMR _ [5191[12]
in CDCIs)

13C NMR Spectrum available (in CDCIs) 9]

Electron lonization (EI) mass
Mass Spectrometry ] [51I61191[13]
spectrum available

Spectra available from KBr

Infrared (IR) pellet and vapor phase [5II61[9][14]
techniques
Raman Spectrum available [519]

Experimental Protocols
Synthesis via Fischer Esterification

Methyl benzilate can be synthesized by the acid-catalyzed esterification of benzilic acid with
methanol.[15]

Materials:
» Benzilic acid (80 mmol)

o Methanol (90 mmol)
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Acetonitrile (162 mmol)

Concentrated Sulfuric Acid (98%, 94 mmol, 5 mL)

20% Sodium Carbonate Solution

Dichloromethane (CHzCl2)

Anhydrous Sodium Sulfate
Procedure:

o To a well-stirred mixture of benzilic acid, methanol, and acetonitrile, slowly add concentrated
sulfuric acid at room temperature.[15]

o Heat the mixture to 80-85 °C and maintain this temperature for 16-18 hours.[15]

 After the reaction is complete, cool the mixture to room temperature.[15]

o Carefully add 100 mL of 20% sodium carbonate solution to neutralize the excess acid.[15]
o Extract the product into dichloromethane (2 x 50 mL).[15]

e Combine the organic layers and wash with 100 mL of water.[15]

e Dry the organic layer over anhydrous sodium sulfate.[15]

» Concentrate the solution under reduced pressure to obtain the crude methyl benzilate. The
yield is reported to be between 97-99%.[15]

Purification:

 If minor impurities are present, the product can be purified by column chromatography on
silica gel using a mixture of ethyl acetate and petroleum ether (1:9) as the eluent.[15]
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Reactants & Catalyst

Benzilic Acid Methanol Acetonitrile (Solvent) H2S04 (Catalyst)

Reaction & Workup

Mix & Heat
(80-85°C, 16-18h)

Neutralization
(20% Naz2COs)

Extraction
(CH2Cl2)

Drying & Concentration

Purification
Y

Crude Methyl Benzilate

f needed

Y

Silica Gel Chromatography
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Y
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Caption: Synthesis and Purification Workflow for Methyl Benzilate.
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Safety and Handling

Methyl benzilate is classified as harmful if swallowed.[5][16] Standard laboratory safety
precautions should be observed when handling this chemical.

o Personal Protective Equipment (PPE): Wear chemical splash goggles, appropriate protective
gloves, and protective clothing to prevent eye and skin contact.[4][11]

o Handling: Avoid breathing dust, vapor, mist, or gas. Use with adequate ventilation. Minimize
dust generation and accumulation. Wash hands thoroughly after handling.[4][11][17]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances like strong oxidizing agents.[4][17]

e First Aid:
o Eyes: Flush with plenty of water for at least 15 minutes.[4][11]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing.[4][11]

o Ingestion: If swallowed, call a poison center or doctor. Rinse mouth. Do not induce
vomiting.[16]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration.[4][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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